Cas no 2098022-16-1 (2-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile)

• Product Name: 2-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile
• CAS No: 2098022-16-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5727530
• PubChem ID: 121215315
• Update Time: 2025-06-29

2-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2098022-16-1
• F2198-8433
• 2-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)acetonitrile
• AKOS026725901
• 2-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile
• Pyrazolo[1,5-a]pyrazine-5(4H)-acetonitrile, 2-cyclopropyl-6,7-dihydro-

• Inchi： 1S/C11H14N4/c12-3-4-14-5-6-15-10(8-14)7-11(13-15)9-1-2-9/h7,9H,1-2,4-6,8H2
• InChI Key： AHIXGCSSHXRCBS-UHFFFAOYSA-N
• SMILES： N12CCN(CC#N)CC1=CC(C1CC1)=N2

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 391.1±42.0 °C(Predicted)
• pka: 3.43±0.20(Predicted)

Additional information on 2-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile

2-(2-Cyclopropyl-6,7-Dihydropyrazolo[1,5-a]Pyrazin-5(4H)-yl)Acetonitrile: A Comprehensive Overview

2-(2-Cyclopropyl-6,7-Dihydropyrazolo[1,5-a]Pyrazin-5(4H)-yl)Acetonitrile, also known by its CAS Registry Number CAS No. 2098022-16-1, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[1,5-a]pyrazine framework substituted with a cyclopropyl group and an acetonitrile moiety. The unique combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

The synthesis of this compound involves advanced methodologies in organic chemistry, particularly focusing on the construction of fused heterocycles. Recent studies have highlighted the importance of such frameworks in drug discovery, where the ability to modulate biological targets with high precision is crucial. The presence of the cyclopropyl group introduces additional strain and rigidity to the molecule, which can enhance its binding affinity to specific receptors or enzymes. Meanwhile, the acetonitrile group serves as a versatile functional handle, enabling further chemical modifications or serving as a bioisostere in medicinal chemistry applications.

One of the most promising areas of research involving this compound is its potential role in pharmacology. Researchers have explored its activity against various therapeutic targets, including kinases, proteases, and ion channels. For instance, recent findings suggest that this compound exhibits selective inhibition against certain protein kinases implicated in cancer pathways. This selectivity is attributed to the precise spatial arrangement of the substituents on the pyrazolo[1,5-a]pyrazine core, which allows for optimal interaction with the active site of the target enzyme.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes. The conjugated system within the pyrazolo[1,5-a]pyrazine framework facilitates efficient charge transport, while the cyclopropyl and acetonitrile groups can be tailored to modulate optical and electronic characteristics further.

From a synthetic perspective, the preparation of this compound involves a multi-step process that highlights modern organic synthesis techniques. Key steps include cyclization reactions to form the pyrazolo[1,5-a]pyrazine core and subsequent functionalization to introduce the cyclopropyl and acetonitrile groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and optimization of its biological activity.

In conclusion, 2-(2-Cyclopropyl-6,7-Dihydropyrazolo[1,5-a]Pyrazin-5(4H)-yl)Acetonitrile represents a compelling example of how advanced synthetic strategies and interdisciplinary research can lead to innovative chemical entities with broad applicability. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound stands at the forefront of cutting-edge chemical research.